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Compound of Interest

Compound Name: Iopamidol ep impurity F

CAS No.: 1869069-71-5

Cat. No.: B602066

Get Quote

Executive Summary
Iopamidol (EP/USP), a non-ionic iodinated contrast medium, is synthesized through a multi-

step acylation and amidation process.[2] EP Impurity F (CAS 1869069-71-5) is chemically

identified as the N,N-dimethylamide analog of Iopamidol, where one of the characteristic

serinol (1,3-dihydroxy-2-propylamine) side chains is replaced by a dimethylamine moiety.

This guide details the formation mechanism of Impurity F, identifying it as a solvent-participation

impurity arising from the degradation of N,N-Dimethylacetamide (DMAc) or N,N-

Dimethylformamide (DMF) during the amidation of the intermediate acid chloride. We provide

the mechanistic pathway, critical process parameters (CPPs), and analytical strategies for

mitigation.

Chemical Characterization and Identity
Understanding the structural deviation is the first step in diagnosing the formation pathway.[1]

Iopamidol is a tri-substituted isophthalamide.[1] Impurity F represents a "loss of specificity"

during the side-chain attachment.
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Table 1: Structural Comparison
Feature Iopamidol (API) EP Impurity F

Chemical Name

(S)-N,N'-bis[2-hydroxy-1-

(hydroxymethyl)ethyl]-5-[(2-

hydroxy-1-

oxopropyl)amino]-2,4,6-

triiodoisophthalamide

N'-[2-hydroxy-1-

(hydroxymethyl)ethyl]-5-

[[(2S)-2-

hydroxypropanoyl]amino]-2,4,6

-triiodo-N,N-dimethyl-1,3-

benzenedicarboxamide

Molecular Formula

Molecular Weight 777.09 g/mol 731.06 g/mol

Key Difference Two Serinol amide arms
One Serinol arm, One

Dimethylamide arm

Origin Correct amidation with Serinol
Competitive amidation with

Dimethylamine

Formation Mechanism[1]
The formation of Impurity F is a classic example of competitive nucleophilic acyl substitution.[1]

It occurs during the reaction of the key intermediate, 5-[(2S)-2-

(acetyloxy)propanoylamino]-2,4,6-triiodoisophthaloyl dichloride (Intermediate-Cl), with serinol.

[1]

The Role of the Solvent (DMAc)
The synthesis of Iopamidol typically utilizes dipolar aprotic solvents like N,N-Dimethylacetamide

(DMAc) to solubilize the polar tri-iodinated intermediates and scavenge protons (often in

conjunction with a base like tributylamine).

Instability: Under thermal stress or in the presence of trace moisture/acids, DMAc undergoes

hydrolysis or thermal decomposition to release Dimethylamine (DMA) and Acetic Acid.[1]

Contamination: Commercial grade DMAc may contain trace levels of free Dimethylamine as

a raw material impurity.[1]
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The Competitive Pathway
The Intermediate-Cl is a highly electrophilic species designed to react with the amino group of

Serinol.[1] However, free Dimethylamine (if present) is a stronger nucleophile (less sterically

hindered) than Serinol.

Activation: The Intermediate-Cl is generated in situ or dissolved in DMAc.[1]

Competition: Both Serinol and Dimethylamine compete for the acyl chloride sites.[1]

Substitution:

Main Reaction: Intermediate-Cl + 2 Serinol

Acetyl-Iopamidol.[1]

Side Reaction: Intermediate-Cl + 1 Serinol + 1 Dimethylamine

Acetyl-Impurity F.[1]

Hydrolysis: The final deprotection step (removing the acetyl group from the lactate moiety)

yields the final Impurity F.[1]

Reaction Scheme Diagram
The following diagram illustrates the bifurcation point where the impurity is generated.
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Caption: Competitive amidation pathway showing the origin of Impurity F from solvent-derived

dimethylamine.

Critical Process Parameters (CPPs) & Control
Strategy
To maintain Impurity F below the EP threshold (typically < 0.10%), strict control over the

reaction environment is required.
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Solvent Quality (The Primary Control)
Parameter: Free Amine Content in DMAc.

Specification: Use "High Purity" or "Distilled in Glass" grade DMAc with < 0.05% free amine.

[1]

Action: Implement a raw material test for dimethylamine in DMAc using GC-FID before batch

release.

Reaction Temperature[1][9][10]
Mechanism: Higher temperatures accelerate the thermal decomposition of DMAc into

dimethylamine and acetic acid.[1]

Protocol: Maintain the amidation reaction temperature between 0°C and 15°C. Avoid

prolonged holding times at elevated temperatures (>30°C) while the acid chloride is present.

Reagent Stoichiometry
Strategy: Use a slight excess of Serinol.[1]

Logic: By saturating the system with the desired nucleophile (Serinol), you statistically

reduce the probability of the acid chloride reacting with trace dimethylamine.

Table 2: Risk Mitigation Matrix
Process Variable Risk Factor Control Measure

Solvent Age

Old DMAc accumulates

dimethylamine via hydrolysis.

[1]

Use fresh solvent; Store under

; Test pH/amine content.

Addition Rate
Fast addition generates

localized heat (exotherm).[1]

Controlled addition of Acid

Chloride to Serinol solution at

<10°C.

Base Selection
Strong bases can catalyze

DMAc breakdown.[1]

Use mild organic bases (e.g.,

Tributylamine) or excess

Serinol as the base.
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Analytical Validation
Detecting Impurity F requires a specific HPLC method capable of resolving the dimethylamide

analog from the main peak and other related substances (like Impurity B or Des-iodo analogs).

Experimental Protocol: HPLC Detection
Objective: separate Impurity F (less polar due to methyl groups) from Iopamidol.[1]

Column: C18 Reverse Phase (e.g., Zorbax SB-C18, 250 x 4.6 mm, 5 µm).[1]

Mobile Phase A: Water (degassed).[1]

Mobile Phase B: Methanol/Acetonitrile (25:75 v/v).

Gradient:

0-5 min: 2% B (Isocratic)[1]

5-30 min: 2%

25% B (Linear Gradient)[1]

30-40 min: 25% B (Wash)[1]

Detection: UV at 242 nm.

Expected Result: Impurity F typically elutes after Iopamidol (Relative Retention Time ~1.2 -

1.[1]4) due to the hydrophobic nature of the N,N-dimethyl group compared to the hydrophilic

serinol group.[1]

Control Workflow Diagram
This workflow ensures the exclusion of Impurity F during the manufacturing process.[1]
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Caption: Quality control workflow emphasizing raw material testing of DMAc to prevent Impurity

F.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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